Milbemycin A3 Milbemycin A3 Milbemycin A3 is a milbemycin.
Milbemycin A3 is a natural product found in Streptomyces bingchenggensis, Streptomyces avermitilis, and Streptomyces milbemycinicus with data available.
Brand Name: Vulcanchem
CAS No.: 51596-10-2
VCID: VC21235281
InChI: InChI=1S/C31H44O7/c1-18-7-6-8-23-17-35-28-27(32)21(4)14-26(31(23,28)34)29(33)36-25-15-24(10-9-19(2)13-18)38-30(16-25)12-11-20(3)22(5)37-30/h6-9,14,18,20,22,24-28,32,34H,10-13,15-17H2,1-5H3/b7-6-,19-9-,23-8?/t18-,20-,22+,24+,25-,26-,27+,28+,30-,31+/m0/s1
SMILES: CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C
Molecular Formula: C31H44O7
Molecular Weight: 528.7 g/mol

Milbemycin A3

CAS No.: 51596-10-2

Cat. No.: VC21235281

Molecular Formula: C31H44O7

Molecular Weight: 528.7 g/mol

* For research use only. Not for human or veterinary use.

Milbemycin A3 - 51596-10-2

Specification

Description Milbemycin A3 is a milbemycin.
Milbemycin A3 is a natural product found in Streptomyces bingchenggensis, Streptomyces avermitilis, and Streptomyces milbemycinicus with data available.
CAS No. 51596-10-2
Molecular Formula C31H44O7
Molecular Weight 528.7 g/mol
IUPAC Name (1R,4S,5'S,6R,6'R,8R,10Z,13R,14Z,20R,21R,24S)-21,24-dihydroxy-5',6',11,13,22-pentamethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
Standard InChI InChI=1S/C31H44O7/c1-18-7-6-8-23-17-35-28-27(32)21(4)14-26(31(23,28)34)29(33)36-25-15-24(10-9-19(2)13-18)38-30(16-25)12-11-20(3)22(5)37-30/h6-9,14,18,20,22,24-28,32,34H,10-13,15-17H2,1-5H3/b7-6-,19-9-,23-8?/t18-,20-,22+,24+,25-,26-,27+,28+,30-,31+/m0/s1
Standard InChI Key ZLBGSRMUSVULIE-DELYHUHOSA-N
Isomeric SMILES C[C@H]1CC[C@]2(C[C@@H]3C[C@H](O2)C/C=C(\C[C@H](/C=C\C=C4CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)/C)O[C@@H]1C
SMILES CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C
Canonical SMILES CC1CCC2(CC3CC(O2)CC=C(CC(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)C)OC1C
Appearance White solid
Colorform White, crystalline powder (Technical grade)
Flash Point 43 °C (Closed cup) /Ultiflora Miticide/
Melting Point 212-215 °C

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